Cas no 851946-78-6 (ethyl 4-oxo-3-phenyl-5-(2-propylpentanamido)-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 4-oxo-3-phenyl-5-(2-propylpentanamido)-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851946-78-6
• MF: C₂₃H₂₇N₃O₄S
• MW: 441.543184518814
• CID: 6318841
• PubChem ID: 3616127
• Update Time: 2025-08-02

ethyl 4-oxo-3-phenyl-5-(2-propylpentanamido)-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-oxo-3-phenyl-5-(2-propylpentanamido)-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• ethyl 4-oxo-3-phenyl-5-(2-propylpentanamido)-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• ethyl 4-oxo-3-phenyl-5-(2-propylpentanamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• AB00670121-01
• 851946-78-6
• F0641-0010
• AKOS024589959
• ethyl 4-oxo-3-phenyl-5-(2-propylpentanoylamino)thieno[3,4-d]pyridazine-1-carboxylate

• Inchi： 1S/C23H27N3O4S/c1-4-10-15(11-5-2)20(27)24-21-18-17(14-31-21)19(23(29)30-6-3)25-26(22(18)28)16-12-8-7-9-13-16/h7-9,12-15H,4-6,10-11H2,1-3H3,(H,24,27)
• InChI Key： DNWOVHABQVEILC-UHFFFAOYSA-N
• SMILES： S1C=C2C(C(=O)OCC)=NN(C3C=CC=CC=3)C(C2=C1NC(C(CCC)CCC)=O)=O

Computed Properties

• Exact Mass: 441.17222752g/mol
• Monoisotopic Mass: 441.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridazines Thieno[3,4-d]pyridazines

Additional information on ethyl 4-oxo-3-phenyl-5-(2-propylpentanamido)-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Ethyl 4-oxo-3-phenyl-5-(2-propylpentanamido)-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851946-78-6): A Comprehensive Overview

Ethyl 4-oxo-3-phenyl-5-(2-propylpentanamido)-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851946-78-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the thienopyridazine family, a class of heterocyclic compounds known for their diverse biological activities and utility in drug discovery.

The molecular structure of ethyl 4-oxo-3-phenyl-5-(2-propylpentanamido)-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate combines multiple functional groups, including an ester moiety, a phenyl ring, and a thienopyridazine core. These structural elements contribute to its chemical reactivity and potential interactions with biological targets. Researchers are particularly interested in this compound for its possible role in modulating enzyme activity or receptor binding, making it a candidate for further investigation in medicinal chemistry.

Recent trends in pharmaceutical research have highlighted the importance of heterocyclic compounds like thienopyridazines in drug development. With the growing demand for novel therapeutic agents, especially in areas such as central nervous system disorders and metabolic diseases, compounds like ethyl 4-oxo-3-phenyl-5-(2-propylpentanamido)-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate are receiving increased attention from both academic and industrial researchers.

The synthesis of CAS 851946-78-6 typically involves multi-step organic reactions, starting with the construction of the thienopyridazine scaffold followed by sequential functionalization. The ethyl carboxylate group at position 1 and the 2-propylpentanamido substituent at position 5 are particularly noteworthy, as these moieties can significantly influence the compound's physicochemical properties and biological activity profile.

From a pharmaceutical perspective, the thieno[3,4-d]pyridazine core structure present in this compound shares structural similarities with several known bioactive molecules. This has led to speculation about its potential applications in addressing current medical challenges, particularly in the context of personalized medicine and targeted drug delivery systems, which are among the most searched topics in contemporary pharmaceutical research.

In the field of chemical biology, researchers are exploring the use of ethyl 4-oxo-3-phenyl-5-(2-propylpentanamido)-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate as a molecular probe to study various biological processes. Its unique structure makes it potentially valuable for investigating protein-ligand interactions or as a scaffold for developing more potent derivatives with enhanced selectivity.

The commercial availability of CAS 851946-78-6 has made it accessible to researchers worldwide, facilitating studies on its properties and potential applications. Current market analysis indicates growing interest in such specialized heterocyclic compounds, driven by the pharmaceutical industry's continuous search for novel chemical entities with improved therapeutic profiles.

Quality control and characterization of ethyl 4-oxo-3-phenyl-5-(2-propylpentanamido)-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate typically involve advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound's purity and confirm its structural identity, which are critical factors for research applications.

Environmental and safety considerations for handling 851946-78-6 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal research conditions, proper storage in cool, dry environments and the use of appropriate personal protective equipment are recommended when working with this chemical.

Future research directions for ethyl 4-oxo-3-phenyl-5-(2-propylpentanamido)-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate may focus on exploring its structure-activity relationships, optimizing its synthetic pathway, or investigating its potential biological effects. These aspects align with current trends in green chemistry and computational drug design, which are among the most frequently searched topics in modern chemical research.

The intellectual property landscape surrounding thienopyridazine derivatives like CAS 851946-78-6 is evolving, with several patents filed for related compounds in recent years. This reflects the growing recognition of their potential value in pharmaceutical applications and the competitive nature of drug discovery research.

In conclusion, ethyl 4-oxo-3-phenyl-5-(2-propylpentanamido)-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate represents an interesting example of modern heterocyclic chemistry with potential significance in medicinal applications. Its unique structural features and the current research trends in small molecule therapeutics make it a compound worth watching in the coming years as more studies elucidate its properties and possible applications.